Cas no 2097124-40-6 (2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren])

• Product Name: 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren]
• CAS No: 2097124-40-6
• MF: C₂₈H₂₁Br
• MW: 437.3703
• CID: 5051611
• PubChem ID: 141749537
• Update Time: 2026-02-28

2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren] Chemical and Physical Properties

Names and Identifiers

• A937033
• 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren]
• 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluorene]
• 2'-bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren
• SCHEMBL21905506
• 2'-Bromo-10,10-dimethylspiro[anthracene-9(10H),9'-[9H]fluorene]
• F74725
• BS-53540
• DB-409012
• 2097124-40-6

• Inchi： 1S/C28H21Br/c1-27(2)22-11-5-7-13-24(22)28(25-14-8-6-12-23(25)27)21-10-4-3-9-19(21)20-16-15-18(29)17-26(20)28/h3-17H,1-2H3
• InChI Key： ZJJIDBGGEMRXEE-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2C3=C([H])C([H])=C([H])C([H])=C3C3(C=2C=1[H])C1=C([H])C([H])=C([H])C([H])=C1C(C([H])([H])[H])(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C31

Computed Properties

• Exact Mass: 436.08266g/mol
• Monoisotopic Mass: 436.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 0

Additional information on 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren]

Introduction to 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren] (CAS No. 2097124-40-6)

2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren] (CAS No. 2097124-40-6) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by a shared ring atom between two or more rings. The presence of a bromine atom and two methyl groups in its structure imparts specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

The spiro structure of 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren] is particularly noteworthy. Spiro compounds are known for their rigidity and the ability to influence the electronic properties of the molecule. The anthracene and fluorene moieties in this compound contribute to its photophysical properties, making it a promising candidate for applications in organic electronics and photovoltaic materials. Recent studies have shown that spiro compounds can exhibit enhanced stability and tunable electronic properties, which are crucial for their use in advanced materials.

The bromine substituent in 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren] plays a significant role in its reactivity and functionalization potential. Bromine is a versatile leaving group that can be readily replaced by various nucleophiles, allowing for the synthesis of a wide range of derivatives. This property makes the compound an attractive starting material for synthetic chemists aiming to develop new materials with tailored properties. For instance, the bromine atom can be used to introduce conjugated systems or other functional groups that enhance the compound's performance in specific applications.

The methyl groups in the structure provide additional steric hindrance and electronic effects that influence the compound's behavior. Steric effects can affect the conformational flexibility of the molecule, which is important for its interaction with other molecules or surfaces. Electron-donating methyl groups can also modulate the electronic density around the spiro center, affecting the compound's optical and electronic properties. These factors collectively contribute to the compound's suitability for use in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other optoelectronic devices.

In terms of synthetic methods, 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren] can be synthesized through a multi-step process involving the formation of the spiro center followed by functionalization steps to introduce the bromine and methyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing such complex molecules. For example, transition-metal-catalyzed cross-coupling reactions have been successfully employed to introduce various functional groups into spiro compounds with high selectivity and yield.

The potential applications of 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren] are diverse and promising. In the field of organic electronics, this compound can serve as a building block for designing new materials with improved performance characteristics. Its photophysical properties make it suitable for use in OLEDs, where it can contribute to higher efficiency and longer device lifetimes. Additionally, its ability to form stable thin films makes it an attractive candidate for use in OFETs and other thin-film devices.

Beyond electronics, 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren] has potential applications in sensing technologies. The unique electronic structure of spiro compounds can be exploited to develop sensors with high sensitivity and selectivity. For instance, changes in the local environment around the spiro center can lead to detectable changes in optical or electrical properties, making these compounds useful for detecting specific analytes or environmental conditions.

In conclusion, 2'-Bromo-10,10-dimethyl-10H-spiro[anthracene-9,9'-fluoren] (CAS No. 2097124-40-6) is a multifaceted compound with a rich structural profile that offers numerous opportunities for research and development. Its unique combination of spiro structure, bromine substituent, and methyl groups makes it a valuable material for various applications in organic electronics, photovoltaics, and sensing technologies. As research continues to advance our understanding of this compound's properties and behavior, it is likely that new and innovative uses will be discovered.